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Compound of Interest

Compound Name:
2,2-Difluoro-1,3-benzodioxole-4-

carboxylic acid

Cat. No.: B139103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is a fluorinated organic compound

incorporating a benzodioxole core. This unique structural motif, featuring a difluorinated carbon

within the dioxole ring and a carboxylic acid group on the benzene ring, makes it a valuable

building block in medicinal chemistry and materials science.[1] The presence of the

difluoromethylenedioxy group can significantly influence the physicochemical properties of

molecules, potentially enhancing metabolic stability, lipophilicity, and binding affinity to

biological targets. This guide provides a summary of the available technical data for this

compound.

Core Properties
The following tables summarize the key physical and chemical properties of 2,2-Difluoro-1,3-
benzodioxole-4-carboxylic acid.
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Identifier Value

CAS Number 126120-85-2

IUPAC Name 2,2-difluoro-1,3-benzodioxole-4-carboxylic acid

Molecular Formula C₈H₄F₂O₄

Molecular Weight 202.11 g/mol [2]

InChI Key ZGAQVJDFFVTWJK-UHFFFAOYSA-N[3]

SMILES String OC(=O)c1cccc2OC(F)(F)Oc12

Synonyms

2,2-Difluoro-2H-1,3-benzodioxole-4-carboxylic

acid, 2,2-Difluorobenzo[1]dioxole-4-carboxylic

acid[2]

Physicochemical Properties
Property Value Source

Appearance
White to pale cream crystals or

powder
[3]

Melting Point 200-204 °C

Purity (Assay)

≥96.0% (Silylated GC), ≥96.0

to ≤104.0% (Aqueous acid-

base Titration)

[3]

Synthesis
Detailed experimental protocols for the synthesis of 2,2-Difluoro-1,3-benzodioxole-4-
carboxylic acid are not readily available in the public domain. However, a general approach

may be inferred from the synthesis of related compounds. One potential route involves the

carboxylation of a suitable 2,2-difluoro-1,3-benzodioxole precursor.

A patented process for the preparation of the parent compound, 2,2-difluoro-1,3-benzodioxole,

involves the reaction of 2,2-dichloro-1,3-benzodioxole with potassium fluoride.[4] This suggests

a possible synthetic pathway starting from a catechol derivative, followed by difluorocyclization
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and subsequent introduction of the carboxylic acid functionality at the 4-position of the benzene

ring.

The following diagram illustrates a generalized, hypothetical workflow for the synthesis, based

on common organic chemistry principles.
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Caption: A potential, non-validated synthetic route to the target compound.

Pharmacological and Biological Properties
Currently, there is a notable lack of published research specifically detailing the

pharmacological properties, biological activity, or mechanism of action of 2,2-Difluoro-1,3-
benzodioxole-4-carboxylic acid. While the 2,2-difluoro-1,3-benzodioxole scaffold is a

component of some biologically active molecules, the specific effects of the 4-carboxylic acid

derivative remain uncharacterized in the available scientific literature.

It is known that 2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is an environmental

transformation product of the fungicide Fludioxonil, which may warrant further toxicological

investigation.[5]

The broader class of benzodioxole derivatives has been explored for various therapeutic

applications, including as auxin receptor agonists for promoting root growth.[6] However, no
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such studies have been reported for the title compound.

Due to the absence of data on its interaction with biological systems, no signaling pathway

diagrams can be provided at this time.

Experimental Protocols
Detailed experimental protocols for the analysis of 2,2-Difluoro-1,3-benzodioxole-4-
carboxylic acid are not extensively described in publicly accessible literature. Standard

analytical techniques for a compound of this nature would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation and

confirmation.

Mass Spectrometry (MS): For determination of molecular weight and fragmentation patterns.

High-Performance Liquid Chromatography (HPLC): For purity assessment and

quantification.

Infrared (IR) Spectroscopy: To identify functional groups.

Titration: An aqueous acid-base titration method is mentioned for assay determination.[3]

The following diagram represents a general workflow for the quality control analysis of a

synthesized batch of the compound.
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General Analytical Workflow
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Caption: A typical workflow for the analytical characterization of the compound.
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Conclusion
2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is a compound with potential for application

in chemical synthesis due to its unique structural features. However, a significant gap exists in

the scientific literature regarding its biological activity, pharmacological properties, and detailed,

validated experimental protocols for its synthesis and analysis. Further research is required to

fully characterize this compound and explore its potential applications in drug discovery and

other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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